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Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 73 is a monoazo disperse dye suitable for coloring hydrophobic synthetic fibers,

most notably polyester.[1] Its non-ionic nature and low water solubility necessitate a high-

temperature, high-pressure exhaust dyeing method to ensure effective penetration and fixation

within the polyester fiber matrix.[2][3] This protocol outlines a detailed procedure for dyeing

polyester fabrics with Disperse Red 73, yielding a vibrant bluish-red shade with good fastness

properties.[4][5]

The process involves three key stages: pre-treatment (scouring) to remove impurities from the

fabric, the dyeing cycle under controlled temperature and pH, and a post-treatment (reduction

clearing) to eliminate unfixed dye and enhance colorfastness. Adherence to the specified

parameters is crucial for achieving reproducible and high-quality dyeing results.
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Property Description

Chemical Class Single Azo Dye

Appearance Dark red powder

Solubility Soluble in ethanol, acetone, and benzene

C.I. Name Disperse Red 73

CAS Number 16889-10-4

Experimental Protocols
Pre-treatment: Scouring of Polyester Fabric
To ensure level dyeing and optimal dye uptake, it is essential to remove any oils, waxes, and

other impurities from the polyester fabric.

Procedure:

Prepare a scouring bath with a liquor ratio of 10:1.

Add an anionic wetting agent (1-2% on weight of goods, owg) and soda ash (1-2 g/L) to the

bath.

Immerse the polyester fabric in the bath and raise the temperature to 80-88°C.

Maintain this temperature for 30-45 minutes, ensuring the fabric is fully submerged and

agitated.

Drain the scouring liquor and rinse the fabric thoroughly with hot water, followed by a cold

water rinse.

Dyeing: High-Temperature Exhaust Method
This method utilizes high temperature and pressure to facilitate the diffusion of the disperse

dye into the polyester fibers.

Procedure:
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Set up a high-temperature, high-pressure dyeing apparatus with a liquor ratio of 10:1.

Prepare the dyebath by adding the following components in the specified order:

Dispersing agent (0.5-1.5 g/L).

Leveling agent (optional, as per manufacturer's recommendation).

Acetic acid to adjust the pH to 4.5-5.5.

A pre-dispersed solution of Disperse Red 73 (1-3% on weight of fabric, owf).

Immerse the scoured polyester fabric in the dyebath at room temperature.

Gradually raise the temperature of the dyebath to 130°C at a rate of 2-4°C per minute.

Maintain the temperature at 130°C for 30-60 minutes.

Slowly cool the dyebath to 80°C before draining.

Rinse the dyed fabric with hot water.

Post-treatment: Reduction Clearing
This step is critical for removing any unfixed dye from the fabric surface, thereby improving the

wash and rubbing fastness.

Procedure:

Prepare a fresh bath with a liquor ratio of 10:1.

Add the following chemicals to the bath:

Sodium hydrosulfite (1-2 g/L).

Caustic soda (1-2 g/L).

Immerse the rinsed, dyed fabric in the reduction clearing bath.
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Raise the temperature to 70-80°C and maintain for 15-20 minutes.

Drain the bath and rinse the fabric thoroughly with hot water.

Neutralize the fabric with a dilute solution of acetic acid.

Perform a final cold water rinse and then dry the fabric.
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Process Stage Parameter Value Unit

Pre-treatment

(Scouring)
Liquor Ratio 10:1 -

Anionic Wetting Agent 1-2 % owg

Soda Ash 1-2 g/L

Temperature 80-88 °C

Duration 30-45 minutes

Dyeing Liquor Ratio 10:1 -

Disperse Red 73 1-3 % owf

Dispersing Agent 0.5-1.5 g/L

pH 4.5-5.5 -

Dyeing Temperature 130 °C

Temperature Ramp

Rate
2-4 °C/min

Dyeing Duration 30-60 minutes

Post-treatment

(Reduction Clearing)
Liquor Ratio 10:1 -

Sodium Hydrosulfite 1-2 g/L

Caustic Soda 1-2 g/L

Temperature 70-80 °C

Duration 15-20 minutes

Mandatory Visualization
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Start: Polyester Fabric

1. Pre-treatment: Scouring
(80-88°C, 30-45 min)

Rinsing

2. Dyeing
(130°C, 30-60 min, pH 4.5-5.5)

Hot Rinse

3. Post-treatment: Reduction Clearing
(70-80°C, 15-20 min)

Hot Rinse & Neutralization

Final Rinse & Drying

End: Dyed Polyester Fabric

Click to download full resolution via product page

Caption: Workflow for dyeing polyester with Disperse Red 73.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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